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Compound of Interest

Compound Name: Tyrphostin 63

Cat. No.: B1204220

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols and logistical plans for the
handling and disposal of Tyrphostin 63 (CAS No. 5553-97-9). The following procedural
guidance is designed to answer specific operational questions, ensuring the safe and effective
use of this compound in a laboratory setting.

Disclaimer: A complete Safety Data Sheet (SDS) for Tyrphostin 63 could not be located. The
following information is synthesized from the SDS of closely related tyrphostin compounds,
such as Tyrphostin 25.[1] It is imperative to handle Tyrphostin 63 with caution and to
supplement these guidelines with your institution's specific safety protocols.

Immediate Safety Information

Tyrphostin compounds are potent research chemicals that require careful handling to avoid
potential health hazards. Based on data from similar compounds, Tyrphostin 63 is anticipated
to be harmful if swallowed, in contact with skin, or inhaled.[1]

Summary of Potential Hazards and Required Personal
Protective Equipment (PPE)
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Hazard Category

Potential Hazard

Recommended Personal
Protective Equipment
(PPE)

Acute Toxicity (Oral)

Harmful if swallowed.[1]

Standard laboratory PPE (lab

coat, gloves, eye protection).

Acute Toxicity (Dermal)

Harmful in contact with skin.[1]

Nitrile gloves (double-gloving

recommended), lab coat.

Acute Toxicity (Inhalation)

Harmful if inhaled as dust or

aerosol.[1]

Use in a certified chemical
fume hood. For weighing solid,
a dust mask or respirator may

be necessary.

Eye Irritation

May cause serious eye

irritation.

Chemical safety goggles or a
face shield.[2]

Skin Irritation

May cause skin irritation upon

prolonged contact.

Nitrile gloves, lab coat.[2]

Operational Plan for Safe Handling

A systematic approach to handling Tyrphostin 63 is crucial to minimize exposure and ensure

experimental integrity.

Engineering Controls

o Ventilation: All work with solid Tyrphostin 63 and its solutions must be conducted in a

certified chemical fume hood to prevent inhalation of dust or vapors.[1]

o Safety Equipment: An operational eyewash station and safety shower should be readily

accessible in the immediate work area.

Step-by-Step Handling Protocol

e Preparation:

o Designate a specific area within the chemical fume hood for handling Tyrphostin 63.
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o Assemble all necessary equipment (e.g., balance, spatulas, glassware, solvent, vortexer)
within the fume hood.

o Don the appropriate PPE as outlined in the table above.

Weighing the Compound:
o Handle the solid compound with care to avoid generating dust.
o Use a micro-spatula for transferring the powder.

o Weigh the desired amount of Tyrphostin 63 on a tared weigh boat or directly into the
receiving vessel inside the fume hood.

Dissolving the Compound:
o Add the appropriate solvent to the vessel containing the weighed Tyrphostin 63.
o Cap the vessel securely before mixing.

o If using a vortexer or sonicator, ensure the vessel is tightly sealed to prevent
aerosolization.

Use in Experiments:

o When transferring solutions of Tyrphostin 63, use appropriate pipettes or syringes.
o Keep all containers with Tyrphostin 63 clearly labeled and sealed when not in use.
Post-Handling:

o Thoroughly decontaminate all surfaces and equipment that came into contact with
Tyrphostin 63 using an appropriate solvent (e.g., 70% ethanol), followed by a general-
purpose laboratory cleaner.

o Remove and dispose of PPE as outlined in the disposal plan below.

o Wash hands thoroughly with soap and water after completing work and before leaving the
laboratory.
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Disposal Plan

Proper disposal of Tyrphostin 63 and associated waste is critical to prevent environmental
contamination and ensure regulatory compliance. All waste must be handled in accordance
with local, state, and federal regulations.[1]

Waste Streams

e Solid Waste:

o Includes unused Tyrphostin 63 powder, contaminated weigh boats, and disposable lab
supplies (e.g., gloves, paper towels).

o Collect in a dedicated, sealed, and clearly labeled hazardous waste container.
e Liquid Waste:
o Includes unused solutions of Tyrphostin 63 and the first rinse of contaminated glassware.

o Collect in a dedicated, sealed, and clearly labeled hazardous liquid waste container. Do
not mix with other solvent waste streams unless permitted by your institution's
environmental health and safety office.

e Sharps Waste:

o Needles and syringes used to transfer Tyrphostin 63 solutions should be disposed of in a
designated sharps container.

Visualized Workflow for Handling Tyrphostin 63

The following diagram illustrates the key steps and decision points for the safe handling and
disposal of Tyrphostin 63.
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Start: Prepare for Handling Tyrphostin 63
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End: Procedure Complete

Click to download full resolution via product page

Caption: Workflow for Safe Handling and Disposal of Tyrphostin 63.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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